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Compound of Interest

Compound Name: Xylose-d2

Cat. No.: B15142165

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This guide provides essential, immediate safety and
logistical information for handling Xylose-d2, including personal protective equipment (PPE)
recommendations, and operational and disposal plans. While Xylose-d2 is a deuterated form
of xylose, its general handling and safety precautions align with those for the non-deuterated
D(+)-Xylose, which is considered non-hazardous.[1][2] However, it is crucial to treat all
laboratory chemicals with caution.[1][2]

Personal Protective Equipment (PPE)

When handling Xylose-d2, appropriate personal protective equipment should be worn to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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PPE Category

Item

Specifications

Hand Protection

Gloves

Nitrile rubber (NBR) gloves
with a material thickness
greater than 0.11 mm are
recommended.[3] Disposable
nitrile gloves are suitable for

incidental contact.[4][5]

Eye and Face Protection

Safety Goggles

Use safety goggles with side
protection.[3] In situations with
a splash hazard, a face shield

should be worn in addition to

goggles.[4][6]

Body Protection

Lab Coat

A standard lab coat is
necessary to protect clothing
and skin from potential
splashes.[5][6][7]

Respiratory Protection

Under normal use conditions
with adequate local and
general ventilation, no special
respiratory protection is
required.[3][8]

Foot Protection

Closed-toe Shoes

Essential to prevent injuries

from spills or dropped objects.

[6]

Experimental Workflow for Handling Xylose-d2

The following diagram illustrates the standard workflow for safely handling Xylose-d2 in a

laboratory setting, from receiving and storage to use and final disposal.
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Safe handling workflow for Xylose-d2.
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Disposal Plan

Proper disposal of Xylose-d2 and any contaminated materials is critical to maintaining a safe

laboratory environment and complying with regulations.

Waste Type

Disposal Procedure

Unused Xylose-d2

Should be disposed of by a licensed

professional waste disposal service.[9]

Contaminated Labware (e.g., pipette tips, tubes)

Place in a sealed bag or container for disposal.

[1](2]

Spills

Sweep up the solid material, place itin a
suitable, sealed container for disposal, and
ventilate the area.[1][2][10] Wash the spill site

after material pickup is complete.[1][2]

Aqueous Solutions

Consult local regulations for the disposal of
aqueous chemical waste. Small quantities may
be permissible to be flushed down the drain with
plenty of water, but this depends on institutional

and local guidelines.

First Aid Procedures

In case of accidental exposure, follow these first aid measures:

After inhalation: Provide fresh air.[3]

After skin contact: Rinse skin with water or shower.[3]
After eye contact: Rinse cautiously with water for several minutes.[1][2][3]

After ingestion: Rinse mouth. If you feel unwell, call a doctor.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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